
Technical Guide: Physicochemical Properties of
5-Phenyl-1H-tetrazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Phenyl-1H-tetrazole

Cat. No.: B099889 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
5-Phenyl-1H-tetrazole is a heterocyclic aromatic organic compound that serves as a crucial

scaffold in medicinal chemistry and materials science. Its unique structural features, including

the tetrazole ring, impart a range of physicochemical and biological properties. This document

provides a concise summary of its core molecular properties, specifically its chemical formula

and molecular weight, presented for the reference of researchers and developers in the

pharmaceutical and chemical industries.

Core Molecular Data
The fundamental molecular attributes of 5-Phenyl-1H-tetrazole are summarized below. This

data is essential for stoichiometric calculations, analytical characterization, and computational

modeling.

Parameter Value Reference

Molecular Formula C₇H₆N₄ [1][2]

Molecular Weight 146.15 g/mol [1][2]

Monoisotopic Mass 146.059246208 Da [1]

CAS Number 18039-42-4
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Logical Relationship of Core Properties
The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight is a foundational concept in chemistry. The following diagram

illustrates this logical flow.

5-Phenyl-1H-tetrazole

Molecular Formula:
C₇H₆N₄

is defined by

Molecular Weight:
146.15 g/mol

calculates to

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Experimental Protocols
This guide summarizes established data. For experimental determination of molecular weight,

standard analytical techniques such as mass spectrometry (MS) would be employed. High-

resolution mass spectrometry (HRMS) is typically used to determine the accurate mass, which

can confirm the elemental composition.

Conclusion
The molecular formula (C₇H₆N₄) and molecular weight (146.15 g/mol ) of 5-Phenyl-1H-
tetrazole are critical parameters for any research or development activity involving this

compound.[1][2] This technical guide provides these core data points in a clear and accessible

format for professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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